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Compound of Interest

Compound Name: Biotin-YVAD-FMK

Cat. No.: B1574906

Get Quote

The Solubility Paradox: Why This Compound
Precipitates[1]
Biotin-YVAD-FMK is a specialized tool for Caspase-1 investigation, but it presents a distinct

chemical challenge.[1][2] It combines three functional groups with conflicting solubility profiles:

The Peptide (YVAD): Moderately polar.

The Warhead (FMK): Hydrophobic and reactive.

The Tag (Biotin): Highly hydrophobic in its conjugated form.

The Core Issue: When you dilute a DMSO stock of Biotin-YVAD-FMK directly into an aqueous

buffer (like PBS or media), the hydrophobic biotin and FMK moieties can drive rapid

aggregation before the peptide sequence can interact with the solvent.[1][2] This results in

"crashing out" (precipitation), which is often invisible to the naked eye but devastating to

experimental reproducibility.
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Parameter Specification Notes

Molecular Weight ~672.8 Da

Primary Solvent DMSO (Anhydrous)

Solubility up to 20 mM.[1][2]

Never dissolve directly in

water.

Aqueous Solubility < 100 µM (Variable)
Highly dependent on pH and

temperature.[2]

Stock Stability 6-12 months @ -20°C

Must be stored desiccated.[1]

[2] FMK is moisture-sensitive.

[1][2]

Aqueous Stability < 2 hours
Hydrolysis of the FMK group

occurs in water. Prepare fresh.

Standard Operating Procedures (SOPs)
Protocol A: Standard Reconstitution (Cell Culture &
Lysates)
Best for: Standard inhibition assays (10–50 µM final concentration).[1][2]

The "Drop-wise" Technique:

Stock Prep: Dissolve lyophilized powder in high-grade anhydrous DMSO to a concentration

of 10 mM (e.g., 1 mg in ~148 µL DMSO).

Expert Tip: Aliquot this stock immediately into single-use vials to avoid freeze-thaw cycles.

Intermediate Dilution (Optional but Recommended): If your target concentration is low (e.g.,

10 µM), do not pipet 1 µL of stock into 1 mL of media. The concentration shock will cause

precipitation.

Step: Dilute 10 mM stock 1:10 in DMSO to make a 1 mM substock.
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Final Application: Add the DMSO substock drop-wise to the culture media while swirling or

vortexing gently.

Target: Final DMSO concentration should be < 0.5% (v/v) to avoid cytotoxicity.[2]

Protocol B: "Rescue" Solubilization (High
Concentration/In Vivo)
Best for: Animal studies or assays requiring >100 µM concentration where standard PBS

dilution fails.[1][2]

This protocol uses co-solvents to shield the hydrophobic domains.

Dissolve compound in DMSO (10% of final volume).

Add PEG300 (40% of final volume). Mix gently.

Add Tween-80 (5% of final volume). Mix gently.

Add Saline/PBS (45% of final volume).

Result: A clear solution stable for immediate injection/use.

Visualizing the Workflow & Mechanism
Figure 1: The Solubilization Decision Tree
This diagram illustrates the critical decision points to prevent precipitation artifacts.
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Caption: Workflow for solubilizing Biotin-YVAD-FMK based on experimental requirements.

Figure 2: Mechanism of Action (Caspase-1 Inhibition)
Understanding where the inhibitor acts is crucial for troubleshooting "no signal" results.[1][2]
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Caption: Biotin-YVAD-FMK binds the active catalytic site of Caspase-1, preventing cytokine

processing.[1][2]

Troubleshooting Guide
Symptom: Cloudy solution upon dilution[1]

Root Cause: "Concentration Shock." Adding high-concentration DMSO stock rapidly to

aqueous buffer causes local precipitation.[1][2]

Resolution:

Warm the aqueous buffer to 37°C before adding the inhibitor.

Vortex the buffer while adding the inhibitor drop-wise.

Do not filter cloudy solutions; you will remove the inhibitor. Prepare a fresh dilution.

Symptom: No inhibition observed (False Negative)[1][2]
[3][4]

Root Cause 1: Hydrolysis. The FMK group degrades in water.

Fix: Add the inhibitor to cells immediately after dilution. Do not prepare a "master mix" 1

hour in advance.

Root Cause 2: Precipitation. The compound precipitated before entering the cell.
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Fix: Check the tube for fine particulates. Switch to the "Intermediate Dilution" method

(Protocol A).

Symptom: High background in Biotin Pull-down[1][2][3]
Root Cause: Non-specific binding of the hydrophobic biotin tag.

Resolution: Increase the stringency of your wash buffer (e.g., add 0.1% Triton X-100 or

increase salt concentration to 500 mM NaCl) during the streptavidin bead wash steps.

Frequently Asked Questions (FAQs)
Q: Can I store the diluted solution at 4°C for use the next day? A:No. The FMK warhead is

reactive and hydrolytically unstable. In aqueous solution, its potency decreases significantly

within hours. Always prepare fresh dilutions from the DMSO stock.

Q: Why use Biotin-YVAD-FMK instead of Z-YVAD-FMK? A: Use Biotin-YVAD-FMK only if you

need to detect or isolate the active enzyme (e.g., via Streptavidin pull-down or fluorescent

staining).[1][2] If you only need to inhibit the enzyme to stop apoptosis/pyroptosis, use Z-YVAD-

FMK, which is smaller, more soluble, and cheaper.[1][2]

Q: Is this inhibitor specific to Caspase-1? A: It is selective but not perfectly specific.[1][2] At high

concentrations (>50 µM), it may inhibit Caspase-4, Caspase-5, or Caspase-3.[1][2] Always

perform a titration curve to find the minimum effective dose for your specific cell line (typically

10–20 µM).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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